Cas no 1249304-09-3 (methyl4-(1H-pyrazol-1-yl)butylamine)

• Product Name: methyl4-(1H-pyrazol-1-yl)butylamine
• CAS No: 1249304-09-3
• MF: C₈H₁₅N₃
• MW: 153.224801301956
• CID: 6106182
• PubChem ID: 62447356
• Update Time: 2025-07-22

methyl4-(1H-pyrazol-1-yl)butylamine Chemical and Physical Properties

Names and Identifiers

• methyl4-(1H-pyrazol-1-yl)butylamine
• methyl[4-(1H-pyrazol-1-yl)butyl]amine
• EN300-1867699
• AKOS011735465
• 1249304-09-3

• Inchi： 1S/C8H15N3/c1-9-5-2-3-7-11-8-4-6-10-11/h4,6,8-9H,2-3,5,7H2,1H3
• InChI Key： VHLZNVIBLGDKOX-UHFFFAOYSA-N
• SMILES： N1(C=CC=N1)CCCCNC

Computed Properties

• Exact Mass: 153.126597491g/mol
• Monoisotopic Mass: 153.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 95.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 29.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on methyl4-(1H-pyrazol-1-yl)butylamine

Methyl 4-(1H-pyrazol-1-yl)butylamine (CAS No. 1249304-09-3): A Comprehensive Overview

Methyl 4-(1H-pyrazol-1-yl)butylamine, identified by its CAS number 1249304-09-3, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the pyrazole derivatives, a class of heterocyclic compounds known for their diverse biological activities and potential therapeutic applications. The structural motif of pyrazole, characterized by a five-membered ring containing two nitrogen atoms, contributes to the unique chemical and pharmacological properties of this molecule.

The molecular structure of methyl 4-(1H-pyrazol-1-yl)butylamine consists of a butyl chain substituted with a pyrazole ring at the fourth position, further modified by a methyl group. This specific arrangement imparts distinct physicochemical properties, making it a valuable candidate for further chemical and biological exploration. The presence of the pyrazole ring not only enhances the compound's solubility in various solvents but also influences its interaction with biological targets.

In recent years, pyrazole derivatives have garnered considerable attention in medicinal chemistry due to their broad spectrum of biological activities. These include anti-inflammatory, antimicrobial, antiviral, and anticancer properties. The compound methyl 4-(1H-pyrazol-1-yl)butylamine has been studied for its potential role in modulating various biological pathways. Its ability to interact with enzymes and receptors has made it a promising candidate for drug development.

One of the most intriguing aspects of methyl 4-(1H-pyrazol-1-yl)butylamine is its interaction with enzymes involved in metabolic pathways. Research has shown that this compound can inhibit certain enzymes by binding to their active sites, thereby modulating metabolic processes. This mechanism has been explored in the context of developing treatments for metabolic disorders such as diabetes and obesity. The compound's ability to interfere with key metabolic enzymes suggests its potential as an anti-diabetic agent.

Furthermore, the pyrazole moiety in methyl 4-(1H-pyrazol-1-yl)butylamine has been found to exhibit significant anti-inflammatory properties. Studies have demonstrated that this compound can reduce inflammation by inhibiting pro-inflammatory cytokines and enzymes. This makes it a promising candidate for developing novel anti-inflammatory drugs that could be used to treat conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of methyl 4-(1H-pyrazol-1-yl)butylamine has also been extensively studied. Its solubility, stability, and bioavailability are critical factors that determine its efficacy as a drug candidate. Preliminary studies indicate that this compound exhibits good solubility in water and organic solvents, which enhances its absorption and distribution within the body. Additionally, its stability under various conditions suggests that it could be formulated into stable pharmaceutical dosage forms.

In terms of toxicology, methyl 4-(1H-pyrazol-1-yl)butylamine has been evaluated for its safety profile. Acute toxicity studies have shown that the compound is well-tolerated at moderate doses, with minimal adverse effects observed. Chronic toxicity studies are ongoing to further assess its long-term safety and potential side effects. These studies are crucial for determining the therapeutic window and ensuring that the compound can be used safely in clinical settings.

The synthesis of methyl 4-(1H-pyrazol-1-yl)butylamine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques have been employed to optimize yield and purity. The use of catalytic methods has significantly improved the efficiency of these reactions, making it feasible to produce larger quantities of the compound for research and development purposes.

The application of computational chemistry has also played a vital role in understanding the structure-activity relationships (SAR) of methyl 4-(1H-pyrazol-1-yl)butylamine. Molecular modeling techniques have been used to predict how different structural modifications can affect its biological activity. These predictions have guided the design of novel derivatives with enhanced potency and selectivity.

In conclusion, methyl 4-(1H-pyrazol-1-yl)butylamine (CAS No. 1249304-09-3) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features and biological activities make it an attractive candidate for further research and development. As our understanding of its pharmacological properties continues to grow, so does its potential as a therapeutic agent in various medical conditions.